Cas no 1065073-35-9 (2-(Bromomethyl) Oxazole)
2-(Bromomethyl) Oxazole is a versatile heterocyclic compound featuring a reactive bromomethyl group attached to an oxazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of more complex molecules through nucleophilic substitution or cross-coupling reactions. Its high reactivity enables efficient functionalization, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The oxazole core contributes to its stability while allowing further derivatization. Suitable for controlled reactions under standard conditions, 2-(Bromomethyl) Oxazole is commonly used in medicinal chemistry for the development of bioactive compounds. Proper handling is required due to its sensitivity to moisture and potential lachrymatory effects.
2-(Bromomethyl) Oxazole structure
Product Name:2-(Bromomethyl) Oxazole
CAS No:1065073-35-9
MF:C4H4BrNO
MW:161.984660148621
MDL:MFCD11101409
CID:1182774
PubChem ID:18957373
Update Time:2025-06-06
2-(Bromomethyl) Oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(bromomethyl)-1,3-oxazole
- 2-bromomethylenecyclopropane
- ACMC-20lsqb
- 1-bromo-2-methylenecyclopropane
- 2-bromomethyloxazole
- Cyclopropane, 1-bromo-2-methylene-
- CTK3G7078
- 2-Bromomethyl-oxazole
- AM85471
- CS-0440349
- SY024822
- 1065073-35-9
- MFCD11101409
- 2-(Bromomethyl) Oxazole
- SCHEMBL916382
- EN300-1723336
- DB-003259
- 2-(bromomethyl)oxazole
- 2-bromomethyloxetane
- AKOS025395205
- 2-bromomethyl oxazole
-
- MDL: MFCD11101409
- Inchi: 1S/C4H4BrNO/c5-3-4-6-1-2-7-4/h1-2H,3H2
- InChI Key: GXUWICFDIIONCH-UHFFFAOYSA-N
- SMILES: BrCC1=NC=CO1
Computed Properties
- Exact Mass: 160.94763g/mol
- Monoisotopic Mass: 160.94763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 59.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26Ų
2-(Bromomethyl) Oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B700195-25mg |
2-(Bromomethyl) Oxazole |
1065073-35-9 | 25mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B700195-100mg |
2-(Bromomethyl) Oxazole |
1065073-35-9 | 100mg |
$ 724.00 | 2023-04-18 | ||
| TRC | B700195-250mg |
2-(Bromomethyl) Oxazole |
1065073-35-9 | 250mg |
$ 1568.00 | 2023-04-18 | ||
| abcr | AB281760-100 mg |
2-(Bromomethyl)-1,3-oxazole, 95%; . |
1065073-35-9 | 95% | 100 mg |
€346.70 | 2023-07-20 | |
| abcr | AB281760-250 mg |
2-(Bromomethyl)-1,3-oxazole, 95%; . |
1065073-35-9 | 95% | 250 mg |
€576.80 | 2023-07-20 | |
| eNovation Chemicals LLC | D912413-1g |
2-(Bromomethyl)oxazole |
1065073-35-9 | 95% | 1g |
$755 | 2024-07-20 | |
| eNovation Chemicals LLC | K37393-500mg |
2-(BROMOMETHYL)-1,3-OXAZOLE |
1065073-35-9 | 90% | 500mg |
$580 | 2024-05-25 | |
| eNovation Chemicals LLC | K37393-1g |
2-(BROMOMETHYL)-1,3-OXAZOLE |
1065073-35-9 | 90% | 1g |
$770 | 2024-05-25 | |
| eNovation Chemicals LLC | K37393-5g |
2-(BROMOMETHYL)-1,3-OXAZOLE |
1065073-35-9 | 90% | 5g |
$1980 | 2024-05-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1511016-1g |
2-(Bromomethyl)oxazole |
1065073-35-9 | 98% | 1g |
¥6955.00 | 2024-08-09 |
2-(Bromomethyl) Oxazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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